Cas no 1209801-84-2 (4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1209801-84-2
• MF: C₁₃H₂₂N₄OS
• MW: 282.404981136322
• CID: 6014539
• PubChem ID: 45558418
• Update Time: 2025-06-08

4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide
• 4-methyl-N-[(1-propan-2-ylpiperidin-4-yl)methyl]thiadiazole-5-carboxamide
• 1209801-84-2
• N-((1-isopropylpiperidin-4-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• AKOS024520418
• 4-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
• F5831-6112

• Inchi： 1S/C13H22N4OS/c1-9(2)17-6-4-11(5-7-17)8-14-13(18)12-10(3)15-16-19-12/h9,11H,4-8H2,1-3H3,(H,14,18)
• InChI Key： QNMJXZUWSVYKPD-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2CCN(C(C)C)CC2)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 282.15143251g/mol
• Monoisotopic Mass: 282.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide

Introduction to 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide (CAS No. 1209801-84-2)

4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1209801-84-2, belongs to the thiadiazole class of heterocyclic molecules, which are well-documented for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a methyl group, a propyl-substituted piperidine ring, and a carboxamide moiety, contributes to its complex chemical behavior and makes it a promising candidate for further investigation in medicinal chemistry.

The structural framework of 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide incorporates several key elements that are often associated with bioactivity. The thiadiazole core is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery. Additionally, the propyl-substituted piperidine ring enhances the compound's solubility and bioavailability, which are critical factors in the development of therapeutic agents. The carboxamide group not only contributes to the molecule's overall stability but also provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, modifications of the thiadiazole core have led to the discovery of novel agents that inhibit specific enzymatic pathways involved in disease progression. The compound 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide is its interaction with biological targets. The propyl-substituted piperidine ring is particularly noteworthy as it has been shown to modulate the activity of certain neurotransmitter receptors. This property makes the compound a candidate for investigating its effects on central nervous system disorders. Furthermore, the presence of the carboxamide group suggests that it may be capable of engaging with both hydrophilic and hydrophobic regions of biological targets, thereby increasing its binding affinity and selectivity.

The synthesis of 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The thiadiazole core is typically synthesized through cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization at the 5-position with a carboxamide group introduces additional biological activity while maintaining structural integrity. The introduction of the propyl-substituted piperidine ring is achieved through nucleophilic substitution or other coupling reactions that ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding sites on biological targets and predicting interaction affinities. These computational approaches have complemented traditional experimental methods and have accelerated the drug discovery process significantly.

The pharmacokinetic profile of 4-methyl-N-{1-(propan-2-y-piperidin)-4-ylmethyl}-1